Cas no 1696347-16-6 (5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine
• CAS No: 1696347-16-6
• MF: C₇H₁₃BrN₄S
• MW: 265.173918485641
• CID: 6585127
• PubChem ID: 103098753
• Update Time: 2025-06-20

5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine
• 5-bromo-1-[3-(ethylsulfanyl)propyl]-1H-1,2,4-triazol-3-amine
• 1696347-16-6
• EN300-1106801

• Inchi： 1S/C7H13BrN4S/c1-2-13-5-3-4-12-6(8)10-7(9)11-12/h2-5H2,1H3,(H2,9,11)
• InChI Key： GASIJNOPLZFILT-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCSCC

Computed Properties

• Exact Mass: 264.00443g/mol
• Monoisotopic Mass: 264.00443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82Ų

Additional information on 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine

Professional Introduction to 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 1696347-16-6)

5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1696347-16-6, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The presence of functional groups such as the bromo substituent and the ethylsulfanyl moiety contributes to its unique chemical properties and potential applications in medicinal chemistry.

The structure of 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine incorporates a triazole ring, which is a key feature that enhances its reactivity and biological efficacy. Triazole compounds are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery. The specific arrangement of atoms in this molecule, including the propyl chain and the amine group, further influences its pharmacokinetic and pharmacodynamic characteristics.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of triazole derivatives. The compound 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine has been studied for its potential role in addressing various health challenges. Researchers have been particularly intrigued by its ability to modulate biological pathways associated with inflammation, infection, and cellular proliferation. These pathways are often implicated in a wide range of diseases, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine is its versatility in chemical modifications. The presence of multiple reactive sites allows scientists to tailor the molecule for specific applications. For instance, the bromine atom can be used as a handle for further functionalization through cross-coupling reactions, while the ethylsulfanyl group can be modified to enhance solubility or binding affinity. This flexibility makes it an attractive scaffold for designing new drugs with improved efficacy and reduced side effects.

The pharmacological profile of 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-amine has been explored in several preclinical studies. These studies have revealed intriguing insights into its mechanism of action and potential therapeutic benefits. For example, preliminary data suggest that this compound may inhibit the activity of certain enzymes involved in viral replication and bacterial resistance. Additionally, it has shown promise in reducing inflammation by modulating immune responses without significant toxicity.

The synthesis of 5-bromo-1-3-(ethylsulfanyl)propyl-1H-1,2,4-triazol-3-am ine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of specialized catalysts and solvents has enabled researchers to optimize the reaction pathway, making it more efficient and environmentally friendly. This underscores the importance of cutting-edge methodologies in developing novel pharmaceutical compounds.

The regulatory landscape for approving new drugs continues to evolve, with an emphasis on safety and efficacy. 5-bromo -1 -3-(ethylsulfanyl)propyl -1 H - 1 ,2 ,4 - tri azol - 3 - am ine is currently undergoing rigorous testing to meet these standards. Researchers are working closely with regulatory agencies to provide comprehensive data on its safety profile and therapeutic potential. This collaborative approach ensures that promising compounds like this one can progress through clinical trials and eventually reach patients who need them.

The future prospects for 5-bromo - 1 - 3 - ( ethyl sulfanyl ) propyl - 1 H - 1 ,2 ,4 - tri azol - 3 - am ine are bright, given its unique chemical properties and potential applications in medicine. Ongoing research aims to uncover new ways to harness its therapeutic benefits while minimizing any risks associated with its use. As our understanding of biological systems continues to expand, compounds like this one are likely to play a crucial role in addressing some of the most pressing health challenges facing humanity today.